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Compound of Interest

Compound Name: 3-Methoxybut-1-ene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3-
methoxybut-1-ene, including its structure, IUPAC nomenclature, physicochemical properties,
and a key synthesis protocol. This information is intended to support research and
development activities in the chemical and pharmaceutical sciences.

Chemical Structure and IUPAC Name

3-methoxybut-1-ene is an unsaturated ether. Its structure consists of a four-carbon butene
backbone with a double bond at the first carbon position (between C1 and C2). A methoxy
group (-OCHs) is attached to the third carbon atom.

The IUPAC name for this compound is 3-methoxybut-1-ene. This name is derived following
the systematic rules of chemical nomenclature, which prioritize the principal functional group
and the longest carbon chain. Synonyms for this compound include 1-Butene, 3-methoxy- and
2-Methoxy-3-butene[1].

Below is a diagram illustrating the logical process for determining the IUPAC name of the
molecule.

A logical diagram illustrating the IUPAC naming of 3-methoxybut-1-ene.

Physicochemical Properties
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A summary of the key physicochemical properties of 3-methoxybut-1-ene is presented in the
table below. This data is essential for designing experimental conditions and for computational

modeling.
Property Value
Molecular Formula CsH100[1]
Molecular Weight 86.13 g/mol [1]
CAS Number 17351-24-5
Density 0.762 g/cm?3[1]
Boiling Point 56.3 °C at 760 mmHg[1]
Vapor Pressure 241 mmHg at 25 °CJ[1]
Index of Refraction 1.388[1]

Synthesis Protocol

A known method for the synthesis of 3-methoxybut-1-ene is through the catalytic
hydroalkoxylation of 1,3-butadiene with methanol.[2] This reaction is facilitated by a rhodium-
based catalyst.[2]

Experimental Workflow for the Synthesis of 3-methoxybut-1-ene

A workflow diagram for the synthesis of 3-methoxybut-1-ene.

Reactivity and Potential Applications

As an enol ether, 3-methoxybut-1-ene is expected to be a versatile intermediate in organic
synthesis. The electron-rich double bond makes it susceptible to electrophilic attack and allows
it to participate in various cycloaddition reactions, such as the Diels-Alder reaction.[2]

While specific applications of 3-methoxybut-1-ene in drug development are not extensively
documented in readily available literature, its structural motifs are present in more complex
molecules used in the synthesis of pharmaceuticals and natural products.[2] Its potential as a
building block for creating stereocenters and for carbon-carbon bond formation makes it a
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compound of interest for synthetic chemists in the pharmaceutical industry. Further research
into the reactivity and applications of 3-methoxybut-1-ene could unveil novel synthetic
pathways for the development of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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